Cas no 1805435-50-0 (5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid
• CAS No: 1805435-50-0
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898394
• Update Time: 2025-06-12

5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid

• Inchi： 1S/C9H8F2N2O4/c1-4-6(2-7(14)15)12-3-5(9(10)11)8(4)13(16)17/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： BESYYJYUBPDLHF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(C)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid

Comprehensive Overview of 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid (CAS No. 1805435-50-0)

5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid (CAS No. 1805435-50-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid make it a valuable intermediate in synthetic chemistry. The presence of the acetic acid moiety enhances its solubility and reactivity, enabling its use in coupling reactions and derivatization processes. Recent studies highlight its utility in creating novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. Keywords such as "pyridine derivatives," "nitroheterocycles," and "fluorinated compounds" are frequently associated with this molecule in scientific literature.

In the context of current trends, the demand for fluorinated pharmaceuticals has surged due to their enhanced metabolic stability and bioavailability. 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid aligns with this trend, as its difluoromethyl group mimics the steric and electronic properties of a hydroxyl group, making it a strategic building block in medicinal chemistry. Searches for "fluorine in drug design" and "nitropyridine applications" often lead to discussions involving this compound.

From an industrial perspective, CAS No. 1805435-50-0 is also investigated for its potential in agrochemical formulations. The nitro and methyl groups contribute to its pesticidal and herbicidal activities, addressing global challenges in crop protection. Queries like "nitropyridine herbicides" and "difluoromethyl agrochemicals" reflect growing interest in this area. However, rigorous environmental and safety assessments are essential before large-scale adoption.

Synthetic routes to 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid often involve multi-step processes, including halogenation, nitration, and carboxylation. Optimizing these methods for yield and purity remains a focus for chemists, as evidenced by searches for "pyridine synthesis optimization" and "nitro group introduction." Advanced techniques like flow chemistry and catalysis are being explored to improve efficiency.

In summary, 5-(Difluoromethyl)-3-methyl-4-nitropyridine-2-acetic acid (CAS No. 1805435-50-0) represents a versatile compound with broad applications in life sciences and materials. Its unique structure and functional groups position it at the forefront of innovations in fluorinated compounds and heterocyclic chemistry. As research progresses, this molecule is likely to play an increasingly prominent role in addressing contemporary scientific and industrial challenges.